Cas no 2248268-14-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate
• CAS No: 2248268-14-4
• MF: C₁₈H₁₀N₂O₅
• MW: 334.28240442276
• CID: 6430018
• PubChem ID: 165724266
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248268-14-4
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate
• EN300-6517992

• Inchi： 1S/C18H10N2O5/c21-16-13-3-1-2-4-14(13)17(22)20(16)25-18(23)12-7-5-11(6-8-12)15-9-19-10-24-15/h1-10H
• InChI Key： DFMVIMDOPMPRAN-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(C2=CN=CO2)=CC=1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 334.05897142g/mol
• Monoisotopic Mass: 334.05897142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate (CAS No. 2248268-14-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate (CAS No. 2248268-14-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a 1,3-dioxo group and a 1,3-oxazol moiety, both of which contribute to its potential biological activities and therapeutic applications.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate consists of a central isoindole core with a substituted benzene ring. The presence of the dioxo group and the oxazol moiety imparts specific chemical properties that are crucial for its biological interactions. Recent studies have highlighted the importance of these structural elements in modulating various biological pathways and targets.

In the context of medicinal chemistry, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate has been investigated for its potential as a lead compound in drug discovery. The compound's ability to interact with specific protein targets and its favorable pharmacokinetic properties make it an attractive candidate for further development. Research has shown that this compound exhibits promising activity against certain types of cancer cells and may have applications in the treatment of neurodegenerative diseases.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate involves a series of well-defined chemical reactions that are designed to optimize yield and purity. Key steps in the synthesis include the formation of the isoindole core through cyclization reactions and the introduction of the dioxo and oxazol groups through selective functionalization. These synthetic strategies are essential for producing high-quality material for further biological evaluation.

Clinical trials involving compounds with similar structural features have provided valuable insights into their safety and efficacy profiles. For instance, compounds containing the dioxo group have been shown to exhibit good oral bioavailability and metabolic stability, which are critical factors for drug development. Additionally, the presence of the oxazol moiety has been associated with enhanced binding affinity to specific protein targets, further supporting the potential therapeutic applications of this class of compounds.

The biological activity of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-oxazol-5-yl)benzoate has been evaluated in various in vitro and in vivo models. Studies have demonstrated that this compound can effectively inhibit the proliferation of cancer cells by targeting key signaling pathways involved in cell growth and survival. Moreover, preliminary data suggest that it may also have neuroprotective effects by modulating oxidative stress and inflammation in neuronal cells.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-(1,3-o\-xazol\-5\-y\-l)b\-enzoate (CAS No. 2248268\-14\-4) represents a promising lead compound in the field of medicinal chemistry. Its unique structural features and favorable biological properties make it a valuable candidate for further research and development. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and potential therapeutic applications.